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Compound of Interest

2-(4-formyl-3-phenyl-1H-pyrazol-1-

Compound Name:

yl)acetamide
CAS No.: 887407-97-8
Cat. No.: B2897106

Get Quote
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b2897106/docs#antimicrobial-activity-testing-protocol-for-novel-pyrazole-derivatives
https://www.benchchem.com/product/b2897106/docs#antimicrobial-activity-testing-protocol-for-novel-pyrazole-derivatives
https://www.benchchem.com/product/b2897106/docs#antimicrobial-activity-testing-protocol-for-novel-pyrazole-derivatives
https://www.benchchem.com/product/b2897106/docs#antimicrobial-activity-testing-protocol-for-novel-pyrazole-derivatives
https://www.benchchem.com/product/b2897106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2897106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

